
barium arsenate hydrogen storage material

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Barium arsenate

CAS No.: 13477-04-8

Cat. No.: S1509847

Get Quote

Chemical Profile of Barium Arsenate

Barium arsenate is an inorganic compound with specific physical and chemical properties that are

important for handling and experimental design [1].

Molecular Formula: Ba₃(AsO₄)₂ [1]
Molecular Weight: Approximately 783.5 g/mol [1]

Appearance: White crystalline solid [1]
Solubility: Generally insoluble in water, though this is pH-dependent [1]. Its solubility product (Ksp)

has been determined to be 10⁻²³⋅⁵³ [2].
Thermal Stability: Shows stability with a melting point above 500°C [1].

Primary Known Applications: Used as a pigment in paints and ceramics, as a decolorizing agent in
glass, and in wood preservation [1]. Its high toxicity requires careful handling [1].

Framework for Hydrogen Storage Material Assessment

Since direct protocols for barium arsenate in hydrogen storage are not established, the following general

framework from the U.S. Department of Energy's Hydrogen and Fuel Cell Technologies Office (HFTO) can

be adapted. Research typically focuses on three main classes of materials [3]:

Metal Hydrides: Research focuses on improving volumetric/gravimetric capacity, kinetics, cycle life,

and thermodynamics.
Chemical Hydrogen Storage Materials: Research aims to improve capacity, transient performance,

and develop efficient regeneration processes.
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Sorbent Materials: Research focuses on increasing effective adsorption temperature and optimizing

pore size and volume.

The experimental workflow for evaluating a new material, which would include barium arsenate, generally

follows a structured path from synthesis to advanced characterization, as outlined in the diagram below.

Diagram 1: A generalized workflow for evaluating a new hydrogen storage material. This protocol can be

adapted for barium arsenate, though its suitability is unknown.

Phase 1: Material Synthesis and Processing

The first step involves preparing a high-purity, well-defined sample. For barium arsenate, a known

synthesis method involves a reaction between barium chloride and sodium arsenate in an aqueous solution,

leading to the precipitation of barium arsenate [1].

Protocol: Synthesis via Precipitation [1]
Preparation: Dissolve stoichiometric amounts of barium chloride (BaCl₂) and sodium arsenate

(Na₃AsO₄) in separate containers of deionized water.
Reaction: Slowly add the sodium arsenate solution to the barium chloride solution under

constant stirring.
pH Control: Maintain the reaction pH between 11 and 12 to favor the formation of barium
arsenate. Use sodium hydroxide (NaOH) or hydrochloric acid (HCl) for adjustments.
Precipitation: Allow the precipitate of barium arsenate to form.

Filtration and Washing: Isolate the solid using filtration (e.g., vacuum filtration) and wash
thoroughly with deionized water to remove soluble ions like chloride and sodium.

Drying: Dry the purified precipitate in an oven at 105°C or use advanced drying techniques like
fluidized bed drying [1].

Phase 2: Core Characterization

This phase confirms the material's identity and basic properties.

Protocol: Basic Material Characterization
Structural Analysis (XRD): Perform X-ray Diffraction to confirm the crystal structure and phase
purity of the synthesized powder. Compare the diffraction pattern with known reference patterns

for barium arsenate.
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Morphological Analysis (SEM): Use Scanning Electron Microscopy to examine the particle

size, shape, and surface morphology. Barium arsenate precipitated at 25°C has been
observed as granular aggregates with smaller crystal clusters [2].

Thermal Stability (TGA/DSC): Conduct Thermogravimetric Analysis and Differential Scanning
Calorimetry to determine the decomposition temperature and thermal stability, which is crucial

for hydrogen storage cycling. Barium arsenate is known to be stable above 500°C [1].

Phase 3: Hydrogen Storage Property Analysis

This is the critical phase for evaluating the core functionality. The specific mechanisms (e.g., physisorption,

chemisorption, chemical reaction) would guide the exact protocol.

Protocol: Gravimetric and Volumetric Capacity Measurement
Sample Activation: Pre-treat the material in a specialized sample tube under vacuum or inert
gas at an elevated temperature to remove surface contaminants.

Sieverts' Method: Use a manometric setup (like a PCTPro-2000) to expose the activated
sample to high-purity hydrogen gas at known pressures and temperatures.

Data Collection: Measure the quantity of hydrogen absorbed/adsorbed by the material by
monitoring pressure changes within a known volume. Perform this for a range of pressures at a

constant temperature to generate a Pressure-Composition Isotherm (PCI).
Kinetics and Cycling: At a fixed pressure, measure the uptake of hydrogen over time to

assess absorption kinetics. Perform repeated absorption/desorption cycles to test the material's
long-term durability.

Performance Benchmarks and Data Analysis

To assess the viability of any hydrogen storage material, its performance must be compared against

established targets. The following table outlines the U.S. Department of Energy's technical targets for light-

duty vehicle applications, which are a common benchmark in the field [3].

Table 1: DOE Technical Targets for Onboard Hydrogen Storage Systems (Light-Duty Vehicles) [3]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s1509847?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/15811662/
https://www.smolecule.com/products/s1509847?utm_src=pdf-body
https://www.procurementresource.com/reports/barium-arsenite-manufacturing-plant-project-report
https://www.energy.gov/eere/fuelcells/materials-based-hydrogen-storage
https://www.energy.gov/eere/fuelcells/materials-based-hydrogen-storage
https://www.smolecule.com/products/s1509847?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


System
Performance Metric

2020 Target Ultimate Target
Status of Exemplar Materials
(c. 2015)

Gravimetric
Capacity

1.5 kWh/kg (0.045 kg

H₂/kg system)

2.2 kWh/kg (0.065 kg

H₂/kg system)

Sorbent: 1.3 kWh/kg (0.038 kg

H₂/kg system)

Volumetric
Capacity

1.0 kWh/L (0.030 kg

H₂/L system)

1.7 kWh/L (0.050 kg

H₂/L system)

Chemical Hydrogen: 1.3

kWh/L (0.040 kg H₂/L system)

Storage Cost $10/kWh ($333/kg

H₂)

$8/kWh ($266/kg H₂) Sorbent: ~$15/kWh ($490/kg

H₂)

For barium arsenate, the following table would be used to compile experimental data. The values shown

are placeholders, as its actual performance for hydrogen storage is unknown.

Table 2: Experimental Data Sheet for Barium Arsenate Evaluation

Property Target Value
Experimental Result
(Hypothetical)

Testing Standard/Method

Gravimetric
Capacity (wt%)

> 4.5% (2020 DOE) Data Required Sieverts' Method
(Volumetric)

Enthalpy of
Reaction (kJ/mol H₂)

~20-50 (varies by
mechanism)

Data Required PCI Analysis at Multiple
Temperatures

Kinetics (Time for
90% uptake)

< 5 minutes Data Required Gravimetric Uptake vs. Time

Cycle Life (capacity
retention)

1000 cycles Data Required Repetitive
Absorption/Desorption

Activation Energy
(kJ/mol)

As low as possible Data Required Arrhenius Analysis of
Kinetics Data

Critical Safety and Handling Protocol
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Barium arsenate is a highly toxic compound due to its arsenic content, requiring stringent safety measures

[1].

Engineering Controls: All procedures must be conducted in a certified fume hood to prevent
inhalation of powders.

Personal Protective Equipment (PPE): Wear appropriate gloves (e.g., nitrile), closed-toe shoes, a
lab coat, and safety goggles at a minimum.

Hygiene: Prohibit eating, drinking, or applying cosmetics in areas where the chemical is handled.
Wash hands thoroughly after handling.

Waste Disposal: Collect all waste, including contaminated gloves and filters, in a dedicated, labeled
container for hazardous waste disposal in accordance with local regulations.

Spill Procedure: For small spills, carefully dampen with a wet towel and place all materials into a
hazardous waste bag. For larger spills, evacuate the area and seek professional assistance.

Conclusion and Research Outlook

Based on the available information, barium arsenate's application in hydrogen storage remains speculative

and unexplored. Its known properties, such as thermal stability above 500°C [1], might be of interest, but its

significant toxicity [1] presents a major barrier for practical implementation.

Future research would need to follow the outlined workflow to determine if barium arsenate can interact

with hydrogen in a useful way. Key questions to address are:

Does it possess any porous structure for physisorption?
Can it form a metal hydride or undergo a reversible chemical reaction with hydrogen?

If it does store hydrogen, can the hydrogen be released under practical conditions of temperature and
pressure?

Given the safety challenges and the lack of prior evidence, researchers might find it more productive to

investigate other materials with a clearer documented potential for hydrogen storage.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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